Cas no 1637399-14-4 (3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid)

• Product Name: 3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid
• CAS No: 1637399-14-4
• MF: C₂₃H₂₈O₃Si
• MW: 380.552127838135
• CID: 4780214
• Update Time: 2025-08-02

3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid
• Bicyclo[3.1.0]hexane-6-carboxylic acid, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-

• Inchi： 1S/C23H28O3Si/c1-23(2,3)27(17-10-6-4-7-11-17,18-12-8-5-9-13-18)26-16-14-19-20(15-16)21(19)22(24)25/h4-13,16,19-21H,14-15H2,1-3H3,(H,24,25)
• InChI Key： XSWNPUGCIOBMJX-UHFFFAOYSA-N
• SMILES： C12C(C1C(O)=O)CC(O[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)C2

Additional information on 3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid

Professional Introduction to Compound with CAS No. 1637399-14-4 and Product Name: 3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid

Compound with the CAS number 1637399-14-4 and the product name 3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its intricate bicyclic structure and functionalized side chain, has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of a tert-butyldiphenylsilyl (TBS) group and a carboxylic acid moiety at the 6-position of the bicyclo[3.1.0]hexane core imparts unique chemical properties that make it a valuable intermediate in the synthesis of complex molecules.

The bicyclo[3.1.0]hexane scaffold is a privileged structure in medicinal chemistry due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The rigid three-membered ring fused to a five-membered ring creates a conformationally constrained system that can be exploited to optimize binding interactions with biological targets. In recent years, there has been a surge in interest towards developing novel scaffolds that can enhance drug-like properties, such as solubility, metabolic stability, and binding affinity. The compound in question, 3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid, exemplifies this trend by incorporating elements that are known to improve molecular rigidity and lipophilicity.

The tert-butyldiphenylsilyl (TBS) protecting group is a cornerstone in modern synthetic organic chemistry, particularly in the context of olefin metathesis reactions and cross-coupling processes. Its stability under a wide range of reaction conditions makes it an ideal choice for protecting alkenes or aryl groups during synthetic transformations. The TBS group also enhances the lipophilicity of molecules, which is often critical for achieving optimal pharmacokinetic profiles in drug candidates. In the context of this compound, the TBS moiety is attached via an oxygen atom, suggesting that it may serve as a handle for further functionalization or as part of a larger synthetic strategy.

The carboxylic acid functionality at the 6-position of the bicyclo[3.1.0]hexane ring provides multiple opportunities for further derivatization. Carboxylic acids are versatile handles that can be converted into esters, amides, or other bioactive moieties through established chemical transformations. This reactivity makes the compound a valuable building block for constructing more complex molecules with tailored properties. For instance, esterification of the carboxylic acid could yield derivatives with improved solubility or membrane permeability, while amide formation could introduce specific interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of novel compounds with unprecedented accuracy. The bicyclo[3.1.0]hexane-6-carboxylic acid core has been extensively studied using molecular modeling techniques to understand its conformational landscape and potential interactions with biological targets. These studies have highlighted the scaffold's ability to adopt multiple conformations while maintaining structural rigidity, which is advantageous for binding to proteins or other macromolecules with high affinity.

In addition to its structural advantages, the compound's electronic properties have been explored through density functional theory (DFT) calculations and experimental spectroscopy techniques. The presence of the TBS group influences the electronic distribution around the molecule, which can be harnessed to modulate reactivity or binding interactions. For example, electron-withdrawing effects from the TBS group might enhance electrophilic susceptibility at certain positions on the molecule, facilitating further functionalization or cross-coupling reactions.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic scaffolds in drug discovery due to their prevalence in natural products and known drugs. The bicyclo[3.1.0]hexane motif is no exception and has been incorporated into numerous lead compounds across different therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The compound under discussion may serve as a starting point for developing new therapeutics by leveraging its unique structural features and chemical reactivity.

One particularly intriguing aspect of this compound is its potential application in fragment-based drug design (FBDD). FBDD strategies rely on identifying small molecular fragments that bind weakly but specifically to biological targets before being optimized into lead compounds through iterative chemical modifications. The 3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.1.0]hexane-6-carboxylic acid scaffold could be used as a fragment core due to its rigid structure and well-defined binding pockets on potential target proteins.

Furthermore, advances in green chemistry have prompted researchers to explore sustainable synthetic routes for producing complex molecules like this one. Catalytic methods that minimize waste and energy consumption are becoming increasingly important in pharmaceutical manufacturing processes. The TBS group not only serves as a protecting group but also as an anchor point for catalytic transformations that could streamline synthetic pathways without compromising yield or purity.

The versatility of this compound extends beyond pharmaceutical applications; it also holds promise in materials science and agrochemical research where specialized molecular architectures are required for specific functionalities such as ligand design or polymer stabilization agents based on cyclic motifs like bicyclo[3.]1..0 hexane derivatives.

In conclusion,3-[(tert-butyldiphenylsilyl)oxy]bicyclo[3.]1..0 hexane-6-carboxylic acid represents an innovative molecule with significant potential across multiple disciplines including medicinal chemistry,organic synthesis,and materials science.. Its unique structural features make it an attractive candidate for further exploration through both experimental synthesisand computational modeling.. As research continues..this compound may contribute..to advancements..in drug development..and industrial applications..by serving as..a versatile building block..for constructing novel molecules..with tailored properties..